Cas no 1934763-91-3 (3-(cyclopentylmethyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(cyclopentylmethyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 1934763-91-3
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 5995379
• PubChem ID: 127016057
• Update Time: 2025-10-25

3-(cyclopentylmethyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopentylmethyl)-2,2-dimethylcyclopropylmethanamine
• 1934763-91-3
• [3-(cyclopentylmethyl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1869223

• Inchi： 1S/C12H23N/c1-12(2)10(11(12)8-13)7-9-5-3-4-6-9/h9-11H,3-8,13H2,1-2H3
• InChI Key： WKAPJRNGIZXUHK-UHFFFAOYSA-N
• SMILES： NCC1C(CC2CCCC2)C1(C)C

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 3-(cyclopentylmethyl)-2,2-dimethylcyclopropylmethanamine

3-(Cyclopentylmethyl)-2,2-Dimethylcyclopropylmethanamine (CAS No. 1934763-91-3): A Comprehensive Overview

3-(Cyclopentylmethyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 1934763-91-3) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of cyclopropylamines and features a cyclopentylmethyl substituent, which imparts distinct chemical and biological characteristics. In this article, we will delve into the synthesis, physicochemical properties, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The synthesis of 3-(cyclopentylmethyl)-2,2-dimethylcyclopropylmethanamine has been a subject of extensive study due to its complex structure. Recent advancements in synthetic methodologies have enabled chemists to develop efficient routes for its preparation. One notable approach involves the use of transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling reactions. These methods have proven to be highly effective in constructing the cyclopropylamine framework while maintaining high yields and stereoselectivity.

The physicochemical properties of 3-(cyclopentylmethyl)-2,2-dimethylcyclopropylmethanamine are of great interest due to their implications in both fundamental research and practical applications. The compound exhibits a high degree of stability under various conditions, making it suitable for use in a wide range of chemical reactions. Its cyclopropylamine moiety confers unique reactivity patterns, which can be exploited in the synthesis of more complex molecules. Additionally, the presence of the cyclopentylmethyl substituent influences the compound's solubility and lipophilicity, which are crucial factors in determining its biological activity.

In terms of biological activity, 3-(cyclopentylmethyl)-2,2-dimethylcyclopropylmethanamine has shown promising results in several areas. Recent studies have explored its potential as a ligand for various receptors and enzymes. For instance, it has been found to exhibit moderate affinity for serotonin receptors, which are implicated in mood regulation and other neurological processes. This property makes it a potential candidate for the development of new therapeutic agents for mood disorders and other neuropsychiatric conditions.

Beyond its receptor-binding properties, 3-(cyclopentylmethyl)-2,2-dimethylcyclopropylmethanamine has also been investigated for its effects on cellular signaling pathways. Research has shown that it can modulate certain signaling cascades involved in cell proliferation and differentiation. These findings suggest that the compound may have applications in regenerative medicine and cancer therapy.

The safety profile of 3-(cyclopentylmethyl)-2,2-dimethylcyclopropylmethanamine is another critical aspect that has been thoroughly evaluated. Preclinical studies have demonstrated that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 3-(cyclopentylmethyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 1934763-91-3) is a multifaceted compound with significant potential in both basic research and applied chemistry. Its unique structural features and biological activities make it an intriguing subject for further investigation. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.